Cas no 63608-34-4 (4-[(2-fluorophenoxy)methyl]piperidine)

• Product Name: 4-[(2-fluorophenoxy)methyl]piperidine
• CAS No: 63608-34-4
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 1655293
• PubChem ID: 17178051
• Update Time: 2025-04-21

4-[(2-fluorophenoxy)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-fluorophenoxy)methyl]piperidine
• 4'-(2-Fluorophenyl)Propiophenone
• AC1Q2RMY
• 4-(2-fluoro-phenyl)-tetrahydro-pyran-4-carbonitrile
• 4-(2-fluorophenyl)propiophenone
• AC1MC7E1
• Maybridge3_006207
• ZINC00105294
• SureCN1906865
• 1-(2'-Fluoro-[1,1'-biphenyl]-4-yl)propan-1-one
• 4-(2-Fluorphenoxymethyl)-piperidin
• ST51041417
• 4'-(2-Fluorophenyl)Propiophenone; AC1Q2RMY; 4-(2-fluoro-phenyl)-tetrahydro-pyran-4-carbonitrile; 4-(2-fluorophenyl)propiophenone; AC1MC7E1; Maybridge3_006207; ZINC00105294; SureCN1906865; 1-(2'-Fluoro-[1,1'-biphenyl]-4-yl)propan-1-one; 4-(2-Fluorphenoxymethyl)-piperidin; ST51041417; 37989-92-7;
• GTYCVCKSMFWBQA-UHFFFAOYSA-N
• DTXSID201285916
• STL068231
• SCHEMBL1475216
• AKOS000168395
• 63608-34-4
• 4-(2-fluorophenoxymethyl)piperidine

• Inchi： 1S/C12H16FNO/c13-11-3-1-2-4-12(11)15-9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2
• InChI Key： GTYCVCKSMFWBQA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC1CCNCC1

Computed Properties

• Exact Mass: 209.12200
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.53290

4-[(2-fluorophenoxy)methyl]piperidine Security Information

• Hazardous Material Identification：